Cas no 1936728-95-8 (2-Ethyl-4,4,4-trifluoro-2-methylbutanal)

2-Ethyl-4,4,4-trifluoro-2-methylbutanal is a fluorinated aldehyde characterized by its unique trifluoromethyl and branched alkyl structure. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the trifluoromethyl group enhances its reactivity and stability, making it valuable for introducing fluorine into target molecules. Its branched alkyl chain may also influence steric and electronic properties, enabling selective transformations. The compound’s distinct structure offers versatility in applications requiring fluorinated building blocks, particularly where lipophilicity and metabolic stability are desired. Proper handling is essential due to its aldehyde functionality.

2-Ethyl-4,4,4-trifluoro-2-methylbutanal structure

1936728-95-8 structure

Product Name:2-Ethyl-4,4,4-trifluoro-2-methylbutanal

CAS No:1936728-95-8

MF:C₇H₁₁F₃O

MW:168.156852960587

CID:5717713

PubChem ID:89187664

Update Time:2025-05-27

2-Ethyl-4,4,4-trifluoro-2-methylbutanal Chemical and Physical Properties

Names and Identifiers

- SCHEMBL13851910
- 1936728-95-8
- 2-Ethyl-4,4,4-trifluoro-2-methylbutanal
- EN300-1620006
- Inchi： 1S/C7H11F3O/c1-3-6(2,5-11)4-7(8,9)10/h5H,3-4H2,1-2H3
- InChI Key： QRCQUCATLVFLBZ-UHFFFAOYSA-N
- SMILES： FC(CC(C=O)(C)CC)(F)F

Computed Properties

Exact Mass: 168.07619946g/mol
Monoisotopic Mass: 168.07619946g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.1Å²

2-Ethyl-4,4,4-trifluoro-2-methylbutanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1620006-0.05g	2-ethyl-4,4,4-trifluoro-2-methylbutanal	1936728-95-8	0.05g	$924.0	2023-06-04
Enamine	EN300-1620006-0.1g	2-ethyl-4,4,4-trifluoro-2-methylbutanal	1936728-95-8	0.1g	$968.0	2023-06-04
Enamine	EN300-1620006-0.25g	2-ethyl-4,4,4-trifluoro-2-methylbutanal	1936728-95-8	0.25g	$1012.0	2023-06-04
Enamine	EN300-1620006-0.5g	2-ethyl-4,4,4-trifluoro-2-methylbutanal	1936728-95-8	0.5g	$1056.0	2023-06-04
Enamine	EN300-1620006-1.0g	2-ethyl-4,4,4-trifluoro-2-methylbutanal	1936728-95-8	1g	$1100.0	2023-06-04
Enamine	EN300-1620006-2.5g	2-ethyl-4,4,4-trifluoro-2-methylbutanal	1936728-95-8	2.5g	$2155.0	2023-06-04
Enamine	EN300-1620006-5.0g	2-ethyl-4,4,4-trifluoro-2-methylbutanal	1936728-95-8	5g	$3189.0	2023-06-04
Enamine	EN300-1620006-10.0g	2-ethyl-4,4,4-trifluoro-2-methylbutanal	1936728-95-8	10g	$4729.0	2023-06-04
Enamine	EN300-1620006-50mg	2-ethyl-4,4,4-trifluoro-2-methylbutanal	1936728-95-8	50mg	$768.0	2023-09-22
Enamine	EN300-1620006-100mg	2-ethyl-4,4,4-trifluoro-2-methylbutanal	1936728-95-8	100mg	$804.0	2023-09-22